N-(2-ethoxyphenyl)glycinamide
Overview
Description
N-(2-ethoxyphenyl)glycinamide (EG) is a small organic compound with a wide range of applications in medicine, biochemistry, and research. It is a derivative of the amino acid glycine and is used as a building block in synthetic chemistry. EG has been studied for its ability to act as a neurotransmitter, enzyme inhibitor, and modulator of gene expression. In addition, EG has been used to study the effects of drug metabolism, to examine the effects of oxidative stress, and to investigate the effects of various biochemical pathways.
Mechanism of Action
N-(2-ethoxyphenyl)glycinamide acts as an inhibitor of enzymes, such as cyclooxygenase and lipoxygenase, which are involved in the synthesis of prostaglandins and leukotrienes. These compounds are involved in the regulation of inflammation, pain, and other physiological processes. Additionally, N-(2-ethoxyphenyl)glycinamide has been shown to modulate the expression of certain genes, which can affect the expression of proteins and other molecules in the cell.
Biochemical and Physiological Effects
N-(2-ethoxyphenyl)glycinamide has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the synthesis of prostaglandins and leukotrienes, which can reduce inflammation and pain. Additionally, N-(2-ethoxyphenyl)glycinamide has been shown to modulate the expression of certain genes, which can affect the expression of proteins and other molecules in the cell.
Advantages and Limitations for Lab Experiments
The major advantage of using N-(2-ethoxyphenyl)glycinamide in lab experiments is its low cost and availability. Additionally, it is a relatively stable compound, which makes it easy to store and use in experiments. The major limitation of using N-(2-ethoxyphenyl)glycinamide is that it is not water-soluble, which can make it difficult to use in certain experiments. Additionally, N-(2-ethoxyphenyl)glycinamide is not very soluble in organic solvents, which can limit its use in certain applications.
Future Directions
In the future, N-(2-ethoxyphenyl)glycinamide could be used to study the effects of oxidative stress on the body, as well as to investigate the effects of various biochemical pathways. Additionally, N-(2-ethoxyphenyl)glycinamide could be used to study the effects of neurotransmitters on the central nervous system, as well as to examine the effects of various enzymes. Furthermore, N-(2-ethoxyphenyl)glycinamide could be used to investigate the effects of various drugs on the body, as well as to examine the effects of various toxins. Finally, N-(2-ethoxyphenyl)glycinamide could be used to study the effects of various dietary components on the body, as well as to examine the effects of various environmental factors.
Scientific Research Applications
N-(2-ethoxyphenyl)glycinamide has been used in a variety of scientific research applications. It has been used to study the effects of drug metabolism, to examine the effects of oxidative stress, and to investigate the effects of various biochemical pathways. Additionally, N-(2-ethoxyphenyl)glycinamide has been used to study the effects of neurotransmitters on the central nervous system, as well as to examine the effects of various enzymes.
properties
IUPAC Name |
2-amino-N-(2-ethoxyphenyl)acetamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14N2O2/c1-2-14-9-6-4-3-5-8(9)12-10(13)7-11/h3-6H,2,7,11H2,1H3,(H,12,13) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QKOQRDDQEBCMAM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1NC(=O)CN |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
194.23 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-ethoxyphenyl)glycinamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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